Cas no 2734779-18-9 (2,3-Difluoro-5-methoxy-4-(trimethylsilyl)benzoic acid)

• Product Name: 2,3-Difluoro-5-methoxy-4-(trimethylsilyl)benzoic acid
• CAS No: 2734779-18-9
• MF: C₁₁H₁₄F₂O₃Si
• MW: 260.31
• CID: 5079732
• Update Time: 2026-03-01

2,3-Difluoro-5-methoxy-4-(trimethylsilyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-5-methoxy-4-(trimethylsilyl)benzoic acid

• Inchi： 1S/C11H14F2O3Si/c1-16-7-5-6(11(14)15)8(12)9(13)10(7)17(2,3)4/h5H,1-4H3,(H,14,15)
• InChI Key： FMWUDMBUMWKTFC-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C(F)=C(C(C(O)=O)=CC=1OC)F

Additional information on 2,3-Difluoro-5-methoxy-4-(trimethylsilyl)benzoic acid

Introduction to 2,3-Difluoro-5-methoxy-4-(trimethylsilyl)benzoic acid (CAS No. 2734779-18-9)

2,3-Difluoro-5-methoxy-4-(trimethylsilyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2734779-18-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluoro-substituted benzoic acids, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both fluoro and methoxy groups, along with a trimethylsilyl (TMS) protective group on the carboxylate position, makes this molecule a versatile intermediate in synthetic chemistry and drug development.

The structural features of 2,3-Difluoro-5-methoxy-4-(trimethylsilyl)benzoic acid contribute to its unique chemical properties. The fluoro substituents at the 2 and 3 positions introduce electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. The methoxy group at the 5 position provides additional electronic influence and can participate in hydrogen bonding interactions, enhancing its solubility and bioavailability. The trimethylsilyl group on the carboxylate moiety serves as a protecting group, allowing for selective modifications during synthetic pathways while maintaining stability under various reaction conditions.

In recent years, there has been a growing interest in fluoro-substituted compounds due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic profiles in drug candidates. 2,3-Difluoro-5-methoxy-4-(trimethylsilyl)benzoic acid is no exception and has been explored in several cutting-edge research studies. For instance, researchers have utilized this compound as a key intermediate in the synthesis of novel kinase inhibitors, which are crucial in targeting various forms of cancer. The fluoro groups enhance the interactions with the active sites of kinases, leading to more potent and selective inhibition.

Another area where 2,3-Difluoro-5-methoxy-4-(trimethylsilyl)benzoic acid has shown promise is in the development of anti-inflammatory agents. Studies have demonstrated that benzoic acid derivatives with fluoro and methoxy substituents exhibit significant anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. The TMS group allows for further functionalization, enabling researchers to fine-tune the pharmacological properties of the compound for specific therapeutic applications.

The pharmaceutical industry has also leveraged this compound in the synthesis of protease inhibitors. Proteases play a critical role in various biological processes, including viral replication and cancer cell proliferation. By incorporating fluoro and methoxy groups into benzoic acid derivatives, scientists have developed molecules that can effectively inhibit target proteases with high specificity. This has opened up new avenues for treating infectious diseases and cancers by disrupting essential enzymatic pathways.

Furthermore, 2,3-Difluoro-5-methoxy-4-(trimethylsilyl)benzoic acid has been utilized in the field of agrochemical research. Fluoro-substituted compounds are known for their enhanced bioactivity against pests and pathogens due to their ability to interact more effectively with biological targets. Researchers have synthesized novel agrochemicals based on this compound that exhibit improved efficacy and reduced environmental impact compared to traditional pesticides.

The synthesis of 2,3-Difluoro-5-methoxy-4-(trimethylsilyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms typically requires specialized techniques such as halogen exchange reactions or direct fluorination methods. The protection and deprotection of the trimethylsilyl group are critical steps that ensure regioselectivity during subsequent functionalization. Advanced synthetic methodologies, including flow chemistry and catalytic processes, have been employed to optimize yield and purity.

In conclusion,2,3-Difluoro-5-methoxy-4-(trimethylsilyl)benzoic acid (CAS No. 2734779-18-9) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an invaluable intermediate in drug discovery programs targeting various diseases. As research continues to uncover new therapeutic possibilities,2,3-Difluoro-5-methoxy-4-(trimethylsilyl)benzoic acid is expected to play an increasingly important role in developing next-generation medications.